Cas no 3131-76-8 (Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI))
3131-76-8 structure
Product Name:Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI)
CAS No:3131-76-8
MF:C19H25BrN2O
MW:377.318604230881
CID:305558
PubChem ID:18422
Update Time:2025-04-19
Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI)
- (2-anilino-2-oxoethyl)-dimethyl-(3-phenylpropyl)azanium,bromide
- 3131-76-8
- Benzenepropanaminium, N,N-dimethyl-N-(2-oxo-2-(phenylamino)ethyl)-, bromide
- AMMONIUM, DIMETHYL((PHENYLCARBAMOYL)METHYL)(3-PHENYLPROPYL)-, BROMIDE
- Dimethyl((phenylcarbamoyl)methyl)(3-phenylpropyl)ammonium bromide
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- Inchi: 1S/C19H24N2O.BrH/c1-21(2,15-9-12-17-10-5-3-6-11-17)16-19(22)20-18-13-7-4-8-14-18;/h3-8,10-11,13-14H,9,12,15-16H2,1-2H3;1H
- InChI Key: CYAJRRBOLBMNMM-UHFFFAOYSA-N
- SMILES: [Br-].O=C(C[N+](C)(C)CCCC1C=CC=CC=1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 350.9194
- Monoisotopic Mass: 376.11503g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 328
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 31.17
Benzenepropanaminium,N,N-dimethyl-N-[2-oxo-2-(phenylamino)ethyl]-, bromide (9CI) Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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